Cas no 113012-15-0 (Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI))
113012-15-0 structure
Product Name:Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI)
CAS No:113012-15-0
MF:C13H17N3
MW:215.294182538986
CID:105990
PubChem ID:45097415
Update Time:2025-04-18
Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI)
- 2-(5-methyl-3-propan-2-yl-1H-pyrazol-4-yl)aniline
- 113012-15-0
- 2-(3-Isopropyl-5-methyl-1H-pyrazol-4-yl)aniline
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- Inchi: 1S/C13H17N3/c1-8(2)13-12(9(3)15-16-13)10-6-4-5-7-11(10)14/h4-8H,14H2,1-3H3,(H,15,16)
- InChI Key: JZNOTLGGXFYVQD-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C2C=CC=CC=2N)C(C(C)C)=N1
Computed Properties
- Exact Mass: 214.13458
- Monoisotopic Mass: 215.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 51.8
Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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